molecular formula C8H12N2O4 B8447090 (+-)-4-(Acetyloxy)-2-oxo-1-pyrrolidineacetamide CAS No. 88877-57-0

(+-)-4-(Acetyloxy)-2-oxo-1-pyrrolidineacetamide

Cat. No.: B8447090
CAS No.: 88877-57-0
M. Wt: 200.19 g/mol
InChI Key: RWKHIXGKAQQZLM-UHFFFAOYSA-N
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Description

(+-)-4-(Acetyloxy)-2-oxo-1-pyrrolidineacetamide is a useful research compound. Its molecular formula is C8H12N2O4 and its molecular weight is 200.19 g/mol. The purity is usually 95%.
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Properties

CAS No.

88877-57-0

Molecular Formula

C8H12N2O4

Molecular Weight

200.19 g/mol

IUPAC Name

[1-(2-amino-2-oxoethyl)-5-oxopyrrolidin-3-yl] acetate

InChI

InChI=1S/C8H12N2O4/c1-5(11)14-6-2-8(13)10(3-6)4-7(9)12/h6H,2-4H2,1H3,(H2,9,12)

InChI Key

RWKHIXGKAQQZLM-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OC1CC(=O)N(C1)CC(=O)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of 5.53 g 2-(4-hydroxypyrrolidin-2-on-1-yl) acetamide and 44.3 ml acetyl chloride is refluxed for 15 minutes. It is then cooled, the solvent is evaporated in vacuo and the residue oil taken up with a small quantity of aqueous sodium bicarbonate, and solid sodium bicarbonate is added under stirring until neutrality. Most of the water contained in the mixture is removed by treatment in vacuo with methylisobutylketone, the residue is taken up with methylene chloride, made anhydrous over sodium sulphate and evaporated in vacuo. The residue oil is slurried into isopropyl alcohol/ethyl ether and crystallized from isopropyl alcohol/isopropyl ether (20:80) to obtain 2-(4-acetoxypyrrolidin-2-on-1-yl) acetamide, which purified by chromatography melts at 84°-86° C.
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Synthesis routes and methods II

Procedure details

A mixture of 5.33 g oxiracetam and 44.3 ml acetyl chloride is heated at reflux for 15 min. After cooling, the solvent is evaporated in vacuo and the oil remaining is taken up in a little aqueous sodium bicarbonate, and solid sodium bicarbonate is added with stirring until neutrality is achieved. Most of the water present is removed by treating with methyl isobutyl ketone in vacuo, the residue is taken up with methylene chloride, dried with sodium sulphate and evaporated in vacuo. The oil remaining is triturated in isopropyl alcohol/diethyl ether and recrystallised from 20:80 isopropyl alcohol/isopropyl ether to give 1-carbamoylmethyl-4-acetoxy-2-pyrrolidone which when purified by chromatography melts at 84°-86° C.
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5.33 g
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